4-tert-butyl-N-[4-(1-methyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide

• IUPAC Name: 4-tert-butyl-N-[4-(1-methylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N5O2/c1-21(2,3)14-11-9-13(10-12-14)20(27)23-18-17(24-28-25-18)19-22-15-7-5-6-8-16(15)26(19)4/h5-12H,1-4H3,(H,23,25,27)
• InChI Key: WPXSKNTUVDGHOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NON=C2C3=NC4=CC=CC=C4N3C
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including structures similar to the specified compound, typically involves condensation reactions, ring-closing methodologies, and the use of specific reagents that facilitate the incorporation of various functional groups. For instance, the synthesis of related compounds has been achieved through methodologies involving direct condensation/cyclization reactions, highlighting the versatility and complexity of synthetic strategies in this domain (H. Jona et al., 2009).

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as X-ray diffraction studies to elucidate the geometry and conformation of the molecules. For example, the crystal structure and molecular geometry of related benzamide compounds have been detailed, revealing insights into their spatial arrangement and intermolecular interactions (K. Kumara et al., 2017).

Chemical Reactions and Properties

The chemical behavior of benzamide derivatives encompasses a range of reactions, including hydroxylation, carbonyl reduction, and C-demethylation, which are critical for understanding the compound's reactivity and potential modifications (H. Yoo et al., 2008).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystallinity, are influenced by their molecular structure. The analysis often involves characterizing these aspects to understand their behavior in different environments and applications.

Chemical Properties Analysis

Chemical properties include the compound's reactivity, stability, and interaction with various reagents. For benzamide derivatives, studies have shown a range of activities, including antimicrobial and anticancer properties, indicating their chemical versatility and potential in various fields (B. Ravinaik et al., 2021).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological target. They have been found to exhibit a variety of biological activities, including anticancer, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well antidiabetic activities.

Future Directions

Given the wide range of biological activities exhibited by benzimidazole derivatives, it’s likely that “4-tert-butyl-N-[4-(1-methyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]benzamide” and similar compounds will continue to be a focus of research in the future.